Cas no 945299-91-2 (2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile)

• Product Name: 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile
• CAS No: 945299-91-2
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• MDL: MFCD04949107
• CID: 3156722
• PubChem ID: 9181234
• Update Time: 2025-07-23

2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile
• AKOS005171465
• CS-0364535
• STK501395
• 945299-91-2
• LS-01841
• MFCD04949107
• H23652
• 2-[4-(3-methoxyphenyl)piperazin-1-yl]-5-nitrobenzonitrile
• ALBB-004929

• MDL： MFCD04949107
• Inchi： 1S/C18H18N4O3/c1-25-17-4-2-3-15(12-17)20-7-9-21(10-8-20)18-6-5-16(22(23)24)11-14(18)13-19/h2-6,11-12H,7-10H2,1H3
• InChI Key： XDVQRGHJMOYKGK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 338.13789045Da
• Monoisotopic Mass: 338.13789045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile

Introduction to 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile (CAS No. 945299-91-2)

2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile, identified by its CAS number 945299-91-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperazine core and a nitro-substituted benzene ring, has garnered attention due to its structural complexity and potential biological activities. The presence of a 3-methoxyphenyl group further enhances its pharmacophoric properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure combines elements that are frequently explored in medicinal chemistry for their ability to interact with biological targets. The piperazine moiety, known for its role in many psychoactive and antihypertensive drugs, provides a versatile framework for further functionalization. The nitrobenzonitrile component introduces electrophilic centers that can participate in various chemical reactions, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing small molecules that modulate neurotransmitter systems. 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile fits into this category, as it shares structural similarities with compounds known to interact with serotonin and dopamine receptors. Preliminary studies have suggested that this molecule may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The nitro group on the benzene ring can be reduced to an amine, allowing for the introduction of additional functional groups such as hydroxyl or carboxylic acid moieties. This flexibility is crucial in drug design, as it enables chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the final product.

The 3-methoxyphenyl substituent is another key feature that contributes to the compound's interest. This group is known to enhance lipophilicity and metabolic stability, which are critical factors in drug development. By incorporating this moiety, researchers can improve the bioavailability and duration of action of potential therapeutics.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile. Molecular docking studies have shown that this compound can bind effectively to various protein targets associated with neurological disorders. These findings align with experimental data from preclinical models, suggesting that further exploration is warranted.

The synthesis of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group followed by functionalization of the piperazine ring are critical steps that must be optimized to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving scalability for future research.

In addition to its potential therapeutic applications, 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile has been studied for its role in chemical biology research. Its unique structure allows researchers to probe interactions between small molecules and biological macromolecules, providing insights into mechanisms of action and potential side effects. Such studies are essential for developing safer and more effective drugs.

The growing interest in targeted therapies has also spurred research into derivatives of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile. By modifying specific functional groups, scientists can create analogs with enhanced selectivity for certain receptors or improved metabolic profiles. This approach aligns with the broader trend in pharmaceutical development towards personalized medicine.

Future directions in the study of 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile may include exploring its interactions with other biological systems, such as enzymes and transporters involved in drug metabolism. Understanding these interactions could provide valuable information for optimizing dosing regimens and minimizing adverse effects.

Overall, 2-(4-(3-Methoxyphenyl)piperazin-1-yl)-5-nitrobenzonitrile (CAS No. 945299-91-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with promising preclinical data, makes it a valuable asset for scientists working on CNS disorders and other therapeutic areas. As research continues to evolve, this molecule is likely to play an increasingly important role in drug discovery and development.